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Compound of Interest

Compound Name: 4-Nitrobenzo-15-crown-5

Cat. No.: B1295475 Get Quote

A Technical Guide to 4-Nitrobenzo-15-crown-5
This document provides a detailed overview of the chemical properties of 4-Nitrobenzo-15-
crown-5, a specialized macrocyclic polyether. It is intended for researchers, scientists, and

professionals in the fields of analytical chemistry, organic synthesis, and drug development.

Core Molecular Data
4-Nitrobenzo-15-crown-5 is a derivative of benzo-15-crown-5, featuring a nitro group (NO₂)

attached to the benzene ring. This modification influences its electronic properties and cation-

binding capabilities.

Property Value

Molecular Formula C₁₄H₁₉NO₇[1][2][3][4][5]

Molecular Weight 313.30 g/mol [2]

Appearance Off-white to yellow powder or crystals[1][2][3]

Melting Point 93-97 °C[1][2]

CAS Number 60835-69-0[1][2]
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Experimental Protocols: Cation Binding and
Extraction
The primary application of 4-Nitrobenzo-15-crown-5 lies in its ability to selectively bind

cations, a property leveraged in various experimental settings. A common application is in

solvent extraction of metal ions.

Objective: To selectively extract alkali metal cations from an aqueous solution into an organic

solvent using 4-Nitrobenzo-15-crown-5 as the extracting agent.

Materials:

4-Nitrobenzo-15-crown-5

Aqueous solution containing a mixture of alkali metal salts (e.g., LiCl, NaCl, KCl)

Organic solvent (e.g., Chloroform)

Separatory funnel

Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma-Mass Spectrometry

(ICP-MS) for cation concentration analysis

Methodology:

Preparation of Solutions:

Prepare a stock solution of 4-Nitrobenzo-15-crown-5 in the organic solvent.

Prepare an aqueous stock solution containing known concentrations of the alkali metal

salts.

Extraction Procedure:

In a separatory funnel, combine equal volumes of the organic and aqueous solutions.

Shake the funnel vigorously for a predetermined amount of time to ensure thorough mixing

and to allow for the complexation of the cations by the crown ether.
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Allow the two phases to separate completely.

Analysis:

Carefully separate the aqueous and organic layers.

Analyze the concentration of the metal cations remaining in the aqueous phase using AAS

or ICP-MS.

The concentration of the extracted cations in the organic phase can be determined by a

mass balance calculation or by back-extraction into a fresh aqueous phase followed by

analysis.

Data Interpretation:

The distribution ratio (D) for each cation can be calculated to determine the extraction

efficiency and selectivity of 4-Nitrobenzo-15-crown-5.

Visualizing Cation Complexation and Transport
The following diagram illustrates the general mechanism of cation transport across a

membrane facilitated by 4-Nitrobenzo-15-crown-5.
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Caption: Cation transport mechanism via a crown ether carrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 4′-Nitrobenzo-15-crown-5 [60835-69-0] | China Manufacturer [gmchemix.com]

3. 4'-Nitrobenzo-15-crown 5-Ether | CymitQuimica [cymitquimica.com]

4. CAS # 60835-69-0, 4-Nitrobenzo-15-crown-5, 2,3,5,6,8,9,11,12-Octahydro-15-nitro-
1,4,7,10,13-benzopentaoxacyclopentadecin - chemBlink [chemblink.com]

5. 4-Nitrobenzo-15-crown-5, 99%, Thermo Scientific Chemicals 5 g | Contact Us
[thermofisher.com]

To cite this document: BenchChem. [4-Nitrobenzo-15-crown-5 molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295475#4-nitrobenzo-15-crown-5-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

